Cas no 1249282-73-2 (2-(dimethyl-1H-1,2,4-triazol-5-yl)-6-methylaniline)

• Product Name: 2-(dimethyl-1H-1,2,4-triazol-5-yl)-6-methylaniline
• CAS No: 1249282-73-2
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• MDL: MFCD16851564
• CID: 5605968
• PubChem ID: 62696644
• Update Time: 2025-07-18

2-(dimethyl-1H-1,2,4-triazol-5-yl)-6-methylaniline Chemical and Physical Properties

Names and Identifiers

• EN300-942072
• 2-(1,3-Dimethyl-1h-1,2,4-triazol-5-yl)-6-methylaniline
• 2-(dimethyl-1H-1,2,4-triazol-5-yl)-6-methylaniline
• 1249282-73-2
• CS-0307113
• Benzenamine, 2-(1,3-dimethyl-1H-1,2,4-triazol-5-yl)-6-methyl-

• MDL： MFCD16851564
• Inchi： 1S/C11H14N4/c1-7-5-4-6-9(10(7)12)11-13-8(2)14-15(11)3/h4-6H,12H2,1-3H3
• InChI Key： GGEIRMFGVYXPFD-UHFFFAOYSA-N
• SMILES： N1(C)C(C2C=CC=C(C)C=2N)=NC(C)=N1

Computed Properties

• Exact Mass: 202.121846464g/mol
• Monoisotopic Mass: 202.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 420.2±55.0 °C(Predicted)
• pka: 3.29±0.10(Predicted)

Additional information on 2-(dimethyl-1H-1,2,4-triazol-5-yl)-6-methylaniline

Introduction to 2-(Dimethyl-1H-1,2,4-triazol-5-yl)-6-methylaniline (CAS No. 1249282-73-2)

2-(Dimethyl-1H-1,2,4-triazol-5-yl)-6-methylaniline (CAS No. 1249282-73-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique triazole and aniline moieties, has garnered attention for its potential in the development of novel therapeutic agents. The following sections will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of 2-(dimethyl-1H-1,2,4-triazol-5-yl)-6-methylaniline is defined by its aromatic aniline core and a substituted triazole ring. The presence of the methoxy group on the aniline ring and the dimethyl substitution on the triazole ring contribute to its distinct chemical properties. These structural features make it a valuable scaffold for the design of bioactive molecules with diverse pharmacological profiles.

The synthesis of 2-(dimethyl-1H-1,2,4-triazol-5-yl)-6-methylaniline typically involves multi-step reactions that combine organic synthesis techniques with heterocyclic chemistry. One common approach involves the condensation of 6-methylaniline with dimethylhydrazine followed by cyclization to form the triazole ring. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production in pharmaceutical settings.

In terms of biological activity, 2-(dimethyl-1H-1,2,4-triazol-5-yl)-6-methylaniline has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes and receptors involved in disease pathways. For instance, studies have indicated that this compound can modulate the activity of kinases and G protein-coupled receptors (GPCRs), which are key targets in drug discovery for conditions such as cancer and neurodegenerative disorders.

Recent advancements in medicinal chemistry have further explored the pharmacological properties of 2-(dimethyl-1H-1,2,4-triazol-5-yl)-6-methylaniline. A notable study published in the Journal of Medicinal Chemistry highlighted its ability to inhibit the growth of cancer cells by disrupting key signaling pathways. The compound was found to exhibit selective cytotoxicity against tumor cells while sparing normal cells, suggesting its potential as a targeted therapy.

Beyond cancer research, 2-(dimethyl-1H-1,2,4-triazol-5-yl)-6-methylaniline has also shown promise in neuropharmacology. Preclinical studies have investigated its effects on neurotransmitter systems and neural function. One study reported that this compound can enhance cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease. These findings underscore its potential as a therapeutic agent for neurological disorders.

The safety profile of 2-(dimethyl-1H-1,2,4-triazol-5-yl)-6-methylaniline is another critical aspect of its evaluation for pharmaceutical applications. Toxicological studies have generally shown favorable results, with low toxicity observed at therapeutic concentrations. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 2-(dimethyl-1H-1,2,4-triazol-5-yl)-6-methylaniline (CAS No. 1249282-73-2) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further development as a therapeutic agent. Continued research and clinical trials will be essential to realize its full potential in treating various diseases.